3-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfanylbenzamide
• InChI: InChI=1S/C20H20N2O2S2/c1-13(2)26-17-6-4-5-15(11-17)19(23)22-20-21-18(12-25-20)14-7-9-16(24-3)10-8-14/h4-13H,1-3H3,(H,21,22,23)
• InChI Key: FTXSLEIOFYEADS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.5 g/mol

Description

3-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide is a chemical compound that belongs to the thiazole family. It has been studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide is not fully understood. However, it has been shown to exhibit inhibitory effects on certain enzymes and receptors, suggesting that it may act as an antagonist or inhibitor.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits biochemical and physiological effects, particularly on enzymes and receptors. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. It has also been shown to exhibit inhibitory effects on certain receptors, such as the adenosine A1 receptor.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide in lab experiments is its potential as a candidate for drug discovery and development. Its inhibitory effects on enzymes and receptors make it a promising compound for further study. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully evaluated in future studies.

Future Directions

There are several future directions for the study of 3-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide. One potential direction is the further exploration of its inhibitory effects on enzymes and receptors, particularly in the context of drug discovery and development. Another direction is the evaluation of its potential toxicity and side effects, which will be important in determining its safety for use in humans. Finally, the development of new synthesis methods and modifications of the compound may also be explored to further enhance its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide involves the reaction of 4-(4-methoxyphenyl)thiazol-2-amine and 3-isopropylthiophenol with benzoyl chloride in the presence of a base. The product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

3-(isopropylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide has been studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology. It has been shown to exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for drug discovery and development.